Cas no 52240-10-5 (Benzonitrile, 4-(1,6-dihydro-6-oxo-3-pyridazinyl)-)

Benzonitrile, 4-(1,6-dihydro-6-oxo-3-pyridazinyl)- structure
52240-10-5 structure
Product Name:Benzonitrile, 4-(1,6-dihydro-6-oxo-3-pyridazinyl)-
CAS No:52240-10-5
MF:C11H7N3O
MW:197.192781686783
CID:360112
PubChem ID:19419491
Update Time:2025-04-19

Benzonitrile, 4-(1,6-dihydro-6-oxo-3-pyridazinyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzonitrile, 4-(1,6-dihydro-6-oxo-3-pyridazinyl)-
    • 4-(6-oxo-1,6-dihydropyridazin-3-yl)benzonitrile
    • 4-(6-oxo-1H-pyridazin-3-yl)benzonitrile
    • 6-(p-cyanophenyl)-3(2H)-pyridazinone
    • FT-0746677
    • SCHEMBL1151830
    • 52240-10-5
    • DTXSID80598672
    • HEKNIPLMGLOMOP-UHFFFAOYSA-N
    • 6-(4-cyanophenyl)-2h-pyridazin-3-one
    • Inchi: 1S/C11H7N3O/c12-7-8-1-3-9(4-2-8)10-5-6-11(15)14-13-10/h1-6H,(H,14,15)
    • InChI Key: HEKNIPLMGLOMOP-UHFFFAOYSA-N
    • SMILES: O=C1C=CC(C2C=CC(C#N)=CC=2)=NN1

Computed Properties

  • Exact Mass: 197.05901
  • Monoisotopic Mass: 197.058911855g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 367
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 65.2Ų

Experimental Properties

  • PSA: 65.25
Recommended suppliers
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent